Cas no 88390-01-6 (Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide)
88390-01-6 structure
Product Name:Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide
CAS No:88390-01-6
MF:C12H18BrNO2
MW:288.180822849274
CID:634425
PubChem ID:13990493
Update Time:2025-04-19
Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide
- trimethyl-(2-oxo-2-phenylmethoxyethyl)azanium,bromide
- BP31356300
- AKOS024342243
- Betaine benzyl ester bromide
- 2-(Benzyloxy)-N,N,N-trimethyl-2-oxoethan-1-aminium bromide
- (Carboxymethyl)trimethylammonium bromide benzyl ester
- NIOSH/BP3135630
- DTXSID70553876
- 88390-01-6
- Ammonium, (carboxymethyl)trimethyl-, bromide, benzyl ester
-
- Inchi: 1S/C12H18NO2.BrH/c1-13(2,3)9-12(14)15-10-11-7-5-4-6-8-11;/h4-8H,9-10H2,1-3H3;1H/q+1;/p-1
- InChI Key: ABWCCVSEYCOCQH-UHFFFAOYSA-M
- SMILES: [Br-].O(CC1C=CC=CC=1)C(C[N+](C)(C)C)=O
Computed Properties
- Exact Mass: 287.05209g/mol
- Monoisotopic Mass: 287.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Ethanaminium, N,N,N-trimethyl-2-oxo-2-(phenylmethoxy)-, bromide Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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